Cas no 2228789-73-7 (2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine)

• Product Name: 2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine
• CAS No: 2228789-73-7
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5965751
• PubChem ID: 165736948
• Update Time: 2025-10-28

2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine
• 2228789-73-7
• EN300-1774432

• Inchi： 1S/C11H21N/c1-9(8-12)10-4-6-11(2,3)7-5-10/h10H,1,4-8,12H2,2-3H3
• InChI Key： PBZHSGBUSXEEKX-UHFFFAOYSA-N
• SMILES： NCC(=C)C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine

Professional Introduction to Compound with CAS No. 2228789-73-7 and Product Name: 2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine

The compound with the CAS number 2228789-73-7 and the product name 2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a dimethylcyclohexyl substituent and an allylamine functional group imparts distinct chemical properties that make it a promising candidate for further exploration.

Recent research in the realm of organic synthesis has highlighted the importance of sterically hindered amines in the design of novel therapeutic agents. The 2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine molecule exemplifies this trend, as its bulky substituents can influence both its reactivity and its interaction with biological targets. This feature is particularly relevant in the context of developing drugs that require specific binding affinities and selectivity.

In the context of drug discovery, the structural motif of 2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine has been investigated for its potential role in modulating enzyme activity. Specifically, studies have suggested that compounds with similar scaffolds may exhibit inhibitory effects on certain kinases and other enzymes involved in signal transduction pathways. These pathways are critical in various physiological processes, making them attractive targets for therapeutic intervention.

The synthesis of 2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine presents an interesting challenge due to the need to maintain regioselectivity and stereochemical integrity during the reaction sequence. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques not only enhance the efficiency of production but also open doors for further derivatization and structural optimization.

One of the most compelling aspects of this compound is its potential application in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of signaling molecules and enzymes, many of which are amenable to modulation by small-molecule inhibitors. The dimethylcyclohexyl moiety in 2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine is believed to contribute to its ability to interact with biological targets in a manner that disrupts inflammatory cascades.

Furthermore, the compound’s stability under various conditions makes it a viable candidate for formulation into pharmaceutical products. Stability is a critical factor in drug development, as it ensures that the active ingredient remains effective throughout its shelf life. The robustness of 2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine has been demonstrated through rigorous testing under different storage conditions, including temperature fluctuations and exposure to light.

Current research is also exploring the potential of 2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine as a precursor for more complex molecules. By leveraging its reactive sites, chemists can design derivatives with enhanced pharmacological properties. This approach aligns with the growing trend toward modular drug design, where core structures are modified to achieve desired therapeutic effects.

The safety profile of 2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine is another area of active investigation. Preclinical studies have begun to assess its toxicity and potential side effects, providing valuable data for risk-benefit analysis. These studies are essential for ensuring that any future therapeutic applications are both safe and effective.

In conclusion, the compound with CAS No. 2228789-73-7 and the product name 2-(4,4-dimethylcyclohexyl)prop-2-en-1-amine represents a promising avenue in pharmaceutical research. Its unique structural features and potential applications in drug development make it a subject of considerable interest among scientists and researchers. As further studies continue to uncover its properties and applications, this compound is poised to play a significant role in the advancement of medicinal chemistry.